Cas no 2172147-98-5 (2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid)

• Product Name: 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid
• CAS No: 2172147-98-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6179072
• PubChem ID: 165501945
• Update Time: 2025-06-28

2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid
• 2172147-98-5
• EN300-1474573
• 2171221-41-1
• 2-({N-methyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}oxy)acetic acid
• 2171277-60-2
• 2-({N-methyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}oxy)acetic acid
• EN300-1474452
• 2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}oxy)acetic acid
• EN300-1474665

• Inchi： 1S/C25H28N2O6/c1-27(33-15-23(28)29)24(30)16-10-12-17(13-11-16)26-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： UBECEIHWRPRBBF-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(C(N(C)OCC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid

Introduction to 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid (CAS No. 2172147-98-5)

2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid (CAS No. 2172147-98-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biomolecules due to its unique structural properties and reactivity.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is known for its stability under mild conditions and its ease of removal under basic conditions, making it an ideal choice for protecting the amino group of amino acids during multistep synthetic processes. The cyclohexyl and N-methylformamido moieties in the structure of this compound further enhance its versatility and functionality, contributing to its potential applications in various therapeutic areas.

Recent studies have highlighted the importance of 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid in the development of novel drugs and biologics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The carboxylic acid functionality at the terminal end of the molecule provides additional opportunities for chemical modifications, such as esterification or amide formation. This flexibility allows researchers to tailor the compound to specific biological targets or to improve its pharmacological properties. For example, conjugation with targeting ligands or delivery vehicles can enhance the compound's ability to reach specific tissues or cells, thereby improving its therapeutic efficacy.

In addition to its applications in drug development, 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid has also been explored for use in diagnostic tools and imaging agents. The presence of the Fmoc group can be exploited for fluorescence-based assays, where the removal of the protecting group can be monitored to detect specific biochemical events or interactions. This property makes it a valuable tool in high-throughput screening and other analytical techniques.

The synthesis of 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid involves several well-established chemical reactions. The initial step typically involves the protection of an amino acid with the Fmoc group, followed by coupling with a cyclohexylamine derivative and subsequent functionalization to introduce the N-methylformamido moiety. The final step involves the introduction of the carboxylic acid functionality through an appropriate synthetic route.

The purity and quality of 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid are critical for its successful application in research and development. High-purity standards are essential to ensure consistent results and reproducibility in experiments. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize and verify the identity and purity of this compound.

In conclusion, 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}oxy)acetic acid (CAS No. 2172147-98-5) is a versatile and important compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for the synthesis of peptides, cyclic compounds, and other biomolecules with therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.